Cas no 1267865-46-2 (1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-ol)

• Product Name: 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-ol
• CAS No: 1267865-46-2
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 5996758
• PubChem ID: 64220203
• Update Time: 2025-05-20

1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-ol
• 1H-Indene-5-ethanol, 2,3-dihydro-α,α-dimethyl-
• EN300-1839012
• AKOS013540810
• 1267865-46-2
• CS-0278172

• Inchi： 1S/C13H18O/c1-13(2,14)9-10-6-7-11-4-3-5-12(11)8-10/h6-8,14H,3-5,9H2,1-2H3
• InChI Key： WNHYLKXPJHNBGY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2CCCC2=C1)C(O)(C)C

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 303.6±11.0 °C(Predicted)
• pka: 15.06±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-ol

Introduction to 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-ol (CAS No. 1267865-46-2)

1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-ol, identified by its Chemical Abstracts Service number CAS No. 1267865-46-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a dihydroindene core substituted with a methylpropan-2-ol moiety, has garnered attention due to its structural complexity and potential applications in drug discovery and molecular design. The unique arrangement of its aromatic and aliphatic components makes it a versatile intermediate in synthesizing more complex pharmacophores.

The structural framework of 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-ol encompasses a fused cyclopentane ring with an indene substituent at the 5-position, linked to a secondary alcohol group at the 1-position. This configuration imparts distinct electronic and steric properties, making it an attractive scaffold for medicinal chemists. The presence of the secondary alcohol not only allows for further functionalization but also suggests potential interactions with biological targets, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The dihydroindene moiety, a derivative of indene with reduced aromaticity, has been increasingly studied for its role in modulating biological pathways. Research indicates that such structures can exhibit significant pharmacological activity by interacting with enzymes and receptors at the molecular level. The substitution pattern in 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-ol is particularly noteworthy, as it may enhance solubility and metabolic stability while maintaining bioactivity.

One of the most compelling aspects of this compound is its potential as a building block for more sophisticated molecules. The combination of an indene ring system with an aliphatic side chain provides a balance between rigidity and flexibility, which is often desirable in drug design. For instance, such structures have been explored in the development of kinase inhibitors, where the indene core can serve as a scaffold for optimal binding interactions. The secondary alcohol functionality further extends the synthetic possibilities, allowing for derivatization into esters, ethers, or other pharmacologically relevant groups.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including interactions with biological targets. Virtual screening and molecular dynamics simulations have been employed to assess the binding affinity of 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-ol to various enzymes and receptors. These studies suggest that modifications to the indene ring or the methylpropan-2-ol side chain could enhance potency and selectivity. Such insights are crucial for guiding experimental efforts in drug discovery pipelines.

The synthesis of 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-ol presents both challenges and opportunities for synthetic chemists. Traditional approaches often involve multi-step sequences involving cyclization reactions and functional group transformations. However, recent methodologies have focused on more efficient routes that minimize waste and improve yields. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex heterocycles like dihydroindenes under mild conditions. These advances not only streamline synthesis but also align with green chemistry principles by reducing hazardous byproducts.

In addition to its pharmaceutical applications, 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-ol has shown promise in material science research. Its unique electronic properties make it a candidate for organic semiconductors or luminescent materials. While these applications are still in nascent stages, they highlight the broad utility of such heterocyclic compounds beyond traditional medicinal chemistry contexts.

The future direction of research on 1-(2,3-dihydro-1H-inden-5-ylyl)-methylpropanal (CAS No. 126786546) (Note: This appears to be a related compound but not exactly as per CAS No.) will likely focus on expanding its chemical space through innovative synthetic strategies. Additionally, exploring its biological activity through high-throughput screening could uncover novel therapeutic targets or lead compounds for further optimization.

In conclusion,(dihydroindene) derivatives like (methylpropanal) represent a rich area of investigation with significant implications for both drug discovery and material science. The compound’s structural features offer a balance between complexity and functionality that makes it an invaluable asset in modern chemical research.